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Compound of Interest

Compound Name:
4-Benzyloxy-3-

ethoxybenzaldehyde

Cat. No.: B1268341 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Benzyloxy-3-
ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Benzyloxy-3-ethoxybenzaldehyde, a significant compound in organic

synthesis. This document consolidates essential data, experimental protocols, and safety

information to support research and development activities.

Chemical Identity and Properties
4-Benzyloxy-3-ethoxybenzaldehyde, with the CAS Number 60186-33-6, is an aromatic

aldehyde.[1][2] Its structure features a benzaldehyde core substituted with an ethoxy group at

the C3 position and a benzyloxy group at the C4 position.

Physicochemical Data
The key quantitative properties of 4-Benzyloxy-3-ethoxybenzaldehyde are summarized in the

table below for easy reference and comparison.
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Property Value Source

IUPAC Name
3-ethoxy-4-

(phenylmethoxy)benzaldehyde
[2]

Molecular Formula C₁₆H₁₆O₃ [1][2][3]

Molecular Weight 256.30 g/mol [1][3]

CAS Number 60186-33-6 [1][2][3]

Melting Point 64°C [1]

Appearance Solid [4]

SMILES
O=CC1=CC=C(OCC2=CC=C

C=C2)C(OCC)=C1
[3]

InChIKey
NCOFQZRLIYPMNJ-

UHFFFAOYSA-N
[5]

Computational Data
Computationally predicted properties provide further insight into the molecule's behavior.

Property Value Source

Topological Polar Surface Area

(TPSA)
35.53 Å² [3]

Predicted LogP 3.4768 [3]

Hydrogen Bond Acceptors 3 [3]

Hydrogen Bond Donors 0 [3]

Rotatable Bonds 6 [3]

Experimental Protocols
While specific experimental data for 4-Benzyloxy-3-ethoxybenzaldehyde is limited in the

provided results, a standard synthesis protocol can be extrapolated from established methods
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for similar compounds, such as the Williamson ether synthesis.[6] This reaction involves the

deprotonation of a phenol followed by nucleophilic substitution with an alkyl halide.

Proposed Synthesis of 4-Benzyloxy-3-
ethoxybenzaldehyde
This protocol outlines a likely method for the synthesis starting from 3-ethoxy-4-

hydroxybenzaldehyde (Ethylvanillin).

Materials:

3-Ethoxy-4-hydroxybenzaldehyde (Ethylvanillin)

Benzyl bromide

Anhydrous Potassium Carbonate (K₂CO₃)

Anhydrous Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Ethanol for recrystallization

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and reflux

condenser, add 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq).

Addition of Base and Solvent: Add anhydrous potassium carbonate (1.5 eq) to the flask,

followed by anhydrous DMF (approx. 10 mL per gram of the starting aldehyde).[6]

Addition of Alkylating Agent: Stir the resulting suspension at room temperature for

approximately 15 minutes. Add benzyl bromide (1.2 eq) dropwise to the mixture.
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Reaction: Heat the reaction mixture and maintain it at reflux for 12-14 hours.[7] The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Workup: After completion, cool the mixture to room temperature. Pour the reaction mixture

into a separatory funnel containing deionized water.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).[6]

Washing: Combine the organic layers and wash them with a 5% sodium hydroxide solution,

followed by distilled water, and finally with brine (2 x 50 mL).[6][7]

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter the

solution, and remove the solvent under reduced pressure using a rotary evaporator.[6][7]

Purification: Recrystallize the crude product from ethanol to yield pure 4-Benzyloxy-3-
ethoxybenzaldehyde as a solid.[7]

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the proposed synthesis protocol.
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Caption: Workflow for the synthesis of 4-Benzyloxy-3-ethoxybenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1268341?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health and Safety Information
This compound is classified as an irritant.[1] Standard laboratory safety precautions should be

strictly followed.

Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe dust or vapors.[8]

Ensure adequate ventilation during use. Wash hands thoroughly after handling.[8]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety goggles or face shield).[4][9]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][8]

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[4][8]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[9]

Eye Contact: Rinse cautiously with water for several minutes.[9]

Inhalation: Move the person to fresh air.[9]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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